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Compound of Interest

Compound Name: 1-Hexadecanol, aluminum salt

Cat. No.: B099308

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Hexadecanol, aluminum salt, commonly known as aluminum palmitate or aluminum
tris(hexadecanoate), is the aluminum salt of palmitic acid, a ubiquitous saturated fatty acid. Its
chemical structure consists of a central aluminum ion coordinated to three palmitate ligands.
This structure imparts a lipophilic character to the molecule, dictating its solubility profile in
various media. Aluminum palmitate finds applications as a thickening agent for petroleum and
lubricants, a waterproofing agent for fabrics, and in the sizing and glazing of paper and leather.
In the pharmaceutical and cosmetic industries, its gelling and hydrophobic properties are of
particular interest for formulation development.

This technical guide provides a comprehensive overview of the solubility of aluminum palmitate
in organic solvents based on available data. It is intended to be a valuable resource for
researchers, scientists, and drug development professionals working with this compound.

Physicochemical Properties
e |[UPAC Name: aluminum tris(hexadecanoate)[1]

e Synonyms: Aluminum Palmitate, Aluminium Tripalmitate, Palmitic acid, aluminum salt[2]

e Molecular Formula: CasHo3AlOs[2]
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e Molecular Weight: 793.23 g/mol [2]

e Appearance: White to yellow mass or powder.[1]

Solubility Data

Quantitative solubility data for 1-Hexadecanol, aluminum salt in organic solvents is not readily
available in published literature. However, qualitative solubility information has been compiled
from various sources. The following table summarizes the known solubility characteristics of
aluminum palmitate in a range of common organic solvents.
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Solvent Class Solvent Solubility Notes
Hydrocarbons Petroleum Ether Soluble[1][2]
Benzene Soluble[1]
This property is
Hydrocarbons utilized in its
Forms a gel[1][2] o
(general) application as a
thickening agent.
Some sources state it
is soluble[1], while
others report it as
practically insoluble or
insoluble[1][2][3]. This
o ] discrepancy may be
Alcohols Ethanol Conflicting Information ) )
due to differences in
the specific form of
aluminum palmitate
used or the
experimental
conditions.
Aluminum soaps, as a
_ class, are reported to
Ketones Acetone Partially soluble (hot) ) )
be partially soluble in
hot acetone.
Aluminum soaps, as a
Halogenated ) class, are reported to
Chloroform Partially soluble (hot) ) ]
Hydrocarbons be partially soluble in
hot chloroform.
Aqueous Solvents Water Insoluble[1][2][3]

Experimental Protocol for Solubility Determination

While specific experimental protocols for determining the solubility of aluminum palmitate were

not found, a general and robust gravimetric method can be employed. This method is suitable
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for determining the solubility of a solid compound in a liquid solvent and can be adapted for
various organic solvents and temperature conditions.

Objective: To determine the equilibrium solubility of 1-Hexadecanol, aluminum salt in a
selected organic solvent at a specific temperature.

Materials:

e 1-Hexadecanol, aluminum salt (high purity)

e Selected organic solvent (analytical grade)

o Thermostatically controlled shaker or water bath
e Analytical balance (readable to +0.0001 g)

« Filtration apparatus (e.g., syringe filters with appropriate membrane, glass funnel with filter
paper)

e Oven for drying

o Glass vials with airtight caps

e Spatula and weighing paper
Procedure:

e Preparation of Saturated Solution:

o Add an excess amount of aluminum palmitate to a known volume or weight of the organic
solvent in a glass vial. The presence of undissolved solid is crucial to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.

o Place the vial in a thermostatically controlled shaker or water bath set to the desired
temperature.
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o Agitate the mixture for a sufficient period to reach equilibrium. A period of 24 to 48 hours is
often recommended.

o Sample Withdrawal and Filtration:

o Once equilibrium is reached, allow the undissolved solid to settle.

o Carefully withdraw a known volume or weight of the supernatant (the clear, saturated
solution) using a pre-weighed syringe. It is critical not to disturb the sediment.

o Filter the withdrawn sample immediately to remove any remaining solid particles. A syringe
filter with a membrane compatible with the organic solvent is recommended.

e Solvent Evaporation and Mass Determination:

o

Transfer the filtered, saturated solution to a pre-weighed, dry vial.

o Carefully evaporate the solvent under a gentle stream of nitrogen or in a fume hood. For
less volatile solvents, a vacuum oven at a temperature below the decomposition point of
aluminum palmitate can be used.

o Once the solvent is completely removed, place the vial containing the solid residue in an
oven at a suitable temperature (e.g., 60-80 °C) until a constant weight is achieved. This
ensures all residual solvent has been removed.

o Allow the vial to cool to room temperature in a desiccator before weighing.

» Calculation of Solubility:

o Calculate the mass of the dissolved aluminum palmitate by subtracting the initial weight of
the empty vial from the final weight of the vial with the dried residue.

o The solubility can be expressed in various units, such as:

= /100 mL: (mass of residue / volume of solution withdrawn) x 100

= /100 g solvent: (mass of residue / mass of solvent in the aliquot) x 100
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Visualizations

The following diagram illustrates a generalized workflow for the experimental determination of
solubility, as described in the protocol above.

A generalized workflow for the gravimetric determination of solubility.

Conclusion

This technical guide summarizes the available information on the solubility of 1-Hexadecanol,
aluminum salt in organic solvents. While quantitative data remains scarce, the qualitative
information provides a useful starting point for formulation and research activities. The provided
experimental protocol offers a reliable method for determining the precise solubility of
aluminum palmitate in solvents of interest, enabling researchers to generate the specific data
required for their applications. Further research to quantify the solubility of this compound in a
wider range of organic solvents under various temperature conditions would be a valuable
contribution to the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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